Cas no 82042-38-4 (Schisandrer A)
Schisandrer A structure
Product Name:Schisandrer A
Schisandrer A Chemical and Physical Properties
Names and Identifiers
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- Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 5-benzoate, (5R,6R,7S)-
- Schisandrer A
- Schizandrer A
- DTXSID901002412
- Benzoylgomisin P
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole-5,6-diol, 5,6,7,8-tetrahydro-6,7-dimethyl-1,2,3,13-tetramethoxy-, 5-benzoate, stereoisomer
- 82042-38-4
- FS-7267
- E88963
- [(8R,9R,10S)-9-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-yl] benzoate
- CS-0140365
- 6-Hydroxy-1,2,3,13-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydro-11H-benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-5-yl benzoate
- 129445-43-8
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole-5,6-diol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 5-benzoate, stereoisomer
- HY-N2988A
- SCHIZANTHERIN A
- SCHISANTHERIN
- WUWEIZI ESTER A
- GOMISIN
- GOMISIN C
- (5S)-6α,7β-Dimethyl-1,2,3,12-tetramethoxy-10,11-methylenedioxy(5,6,7,8-tetrahydrodibenzo[a,c]cyclooctene)-5α,6β-diol 5-benzoate
- (6S)-1,10,11,12-Tetramethoxy-2,3-(methylenedioxy)-6α,7β-dimethyl-7-hydroxy-8β-(benzoyloxy)-5,6,7,8-tetrahydrodibenzo[a,c]cyclooctene
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- Inchi: 1S/C30H32O9/c1-16-12-18-13-21-25(38-15-37-21)26(35-5)22(18)23-19(14-20(33-3)24(34-4)27(23)36-6)28(30(16,2)32)39-29(31)17-10-8-7-9-11-17/h7-11,13-14,16,28,32H,12,15H2,1-6H3
- InChI Key: UFCGDBKFOKKVAC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)OC1C(C)(O)C(C)CC2C(=C(C3=C(C=2)OCO3)OC)C2C1=CC(=C(C=2OC)OC)OC
Computed Properties
- Exact Mass: 536.205
- Monoisotopic Mass: 536.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 675.6 °C at 760 mmHg
- Flash Point: 218.9 °C
- Refractive Index: 1.622
- PSA: 122.35000
- LogP: -2.66912
- pka: 13.70±0.60(Predicted)
Schisandrer A Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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